Cas no 133445-74-6 (5-[(2-Methylsulfonylethylamino)methyl]thieno[2,3-b]thiophene-2-sulfonamide)

• Product Name: 5-[(2-Methylsulfonylethylamino)methyl]thieno[2,3-b]thiophene-2-sulfonamide
• CAS No: 133445-74-6
• MF: C₁₀H₁₄N₂O₄S₄
• MW: 354.48915719986
• CID: 2663013
• Update Time: 2023-08-06

5-[(2-Methylsulfonylethylamino)methyl]thieno[2,3-b]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-[[[2-(Methylsulfonyl)ethyl]amino]methyl]thieno[2,3-b]thiophene-2-sulfonamide
• 5-[(2-Methylsulfonylethylamino)methyl]thieno[2,3-b]thiophene-2-sulfonamide
• BDBM50012224
• 5-[(2-Methanesulfonyl-ethylamino)-methyl]-thieno[2,3-b]thiophene-2-sulfonic acid amide; hydrochloride

• Inchi： 1S/C10H14N2O4S4/c1-19(13,14)3-2-12-6-8-4-7-5-9(20(11,15)16)18-10(7)17-8/h4-5,12H,2-3,6H2,1H3,(H2,11,15,16)
• InChI Key： PLQIUTFHUYBGHG-UHFFFAOYSA-N
• SMILES： S(C)(CCNCC1=CC2C=C(S(N)(=O)=O)SC=2S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 537
• Topological Polar Surface Area: 180